Cas no 54608-29-6 (2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-3-(1-methylethyl)-)

• Product Name: 2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-3-(1-methylethyl)-
• CAS No: 54608-29-6
• MF: C₆H₁₃ClNOP
• MW: 181.600281476974
• CID: 354138
• PubChem ID: 12730248
• Update Time: 2025-04-19

2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-3-(1-methylethyl)-
• 2-chloro-3-propan-2-yl-1,3,2-oxazaphosphinane
• 54608-29-6
• 2-Chloro-3-(propan-2-yl)-1,3,2-oxazaphosphinane
• DTXSID60508310

• Inchi： 1S/C6H13ClNOP/c1-6(2)8-4-3-5-9-10(8)7/h6H,3-5H2,1-2H3
• InChI Key： OGDKYKHSBLDYLX-UHFFFAOYSA-N
• SMILES： ClP1N(CCCO1)C(C)C

Computed Properties

• Exact Mass: 181.04249
• Monoisotopic Mass: 181.0423287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47
• LogP: 2.52070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazaphosphinanes